![molecular formula C13H18O2 B6274324 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol CAS No. 2138220-28-5](/img/no-structure.png)
3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol
Overview
Description
3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol, also known as 3-MOP, is an organic compound belonging to the class of oxetanes. It is a colorless, volatile liquid with a pleasant odor and a low melting point. 3-MOP has a wide range of applications, from synthesis of organic compounds to medical research. In particular, 3-MOP is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, 3-MOP has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer and neurological disorders.
Scientific Research Applications
3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer and neurological disorders. 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol has also been studied for its potential use as an insecticide and as an antimicrobial agent.
Mechanism of Action
The exact mechanism of action of 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol is not fully understood. However, it is believed to interact with a variety of proteins and enzymes, including those involved in the regulation of cell growth, cell death, and inflammation. In addition, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol has been shown to inhibit the activity of enzymes involved in the synthesis of DNA, RNA, and proteins.
Biochemical and Physiological Effects
3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer and neurological disorders. In animal studies, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol has been shown to reduce inflammation and inhibit tumor growth. In addition, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol has been shown to reduce the size of tumors in mice and to reduce the number of metastatic tumors in rats.
Advantages and Limitations for Lab Experiments
3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol is a relatively safe compound and can be used in laboratory experiments without significant risk of toxicity. However, there are some limitations to its use. For example, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol is volatile and has a low melting point, which can make it difficult to store and handle. In addition, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
The potential applications of 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol are vast and are still being explored. Some potential future directions for 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol include its use as an insecticide, an antimicrobial agent, and a therapeutic agent in the treatment of various diseases, including cancer and neurological disorders. In addition, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol could be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. Finally, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol could be used as a tool to study the mechanism of action of other compounds.
Synthesis Methods
3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol can be synthesized in a variety of ways. The most common method of synthesis is the Williamson ether synthesis, which involves reacting an alkoxide with an alkyl halide in the presence of a base. The reaction produces an ether, which is then hydrolyzed to form 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol. Another method of synthesis is the Ullmann reaction, which involves reacting an aromatic aldehyde with an alkyl halide in the presence of a base. This produces an aromatic ether, which is then hydrolyzed to form 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol involves the reaction of 3-methyloxetan-3-ylmagnesium bromide with 4-bromoacetophenone, followed by reduction of the resulting ketone with sodium borohydride. The resulting alcohol is then reacted with 1-bromo-3-chloropropane to form the final product.", "Starting Materials": [ "3-methyloxetan-3-ylmagnesium bromide", "4-bromoacetophenone", "sodium borohydride", "3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol", "1-bromo-3-chloropropane" ], "Reaction": [ "Step 1: React 3-methyloxetan-3-ylmagnesium bromide with 4-bromoacetophenone in anhydrous ether to form the corresponding ketone.", "Step 2: Reduce the ketone with sodium borohydride in methanol to form the corresponding alcohol.", "Step 3: React the alcohol with 1-bromo-3-chloropropane in anhydrous ether to form the final product, 3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol." ] } | |
CAS RN |
2138220-28-5 |
Product Name |
3-[4-(3-methyloxetan-3-yl)phenyl]propan-1-ol |
Molecular Formula |
C13H18O2 |
Molecular Weight |
206.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
